Cas no 131524-42-0 (hexyl 2-formyl-3-hydroxybenzoate)

• Product Name: hexyl 2-formyl-3-hydroxybenzoate
• CAS No: 131524-42-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1228985
• PubChem ID: 183067
• Update Time: 2025-04-20

hexyl 2-formyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• hexyl 2-formyl-3-hydroxybenzoate
• Hexyl rhizoglyphinate
• SCHEMBL9618115
• DTXSID90157097
• 131524-42-0

• Inchi： 1S/C14H18O4/c1-2-3-4-5-9-18-14(17)11-7-6-8-13(16)12(11)10-15/h6-8,10,16H,2-5,9H2,1H3
• InChI Key： PIQGZGXYEQYPKR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1C=O)O)=O)CCCCCC

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.137
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.547
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters